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Cat. No.: B167043 Get Quote

Introduction
Dibenzo-p-dioxins, and more specifically the polychlorinated dibenzo-p-dioxins (PCDDs),

are a group of persistent organic pollutants (POPs) that are of significant toxicological concern.

They are not intentionally produced but are formed as byproducts of various industrial and

combustion processes. Due to their chemical stability and lipophilicity, they bioaccumulate in

the fatty tissues of organisms and biomagnify through the food chain, posing a risk to human

health and the environment. The most toxic congener, 2,3,7,8-tetrachlorodibenzo-p-dioxin
(2,3,7,8-TCDD), serves as the reference compound for this class of chemicals in toxicological

studies and risk assessment. This document provides detailed application notes and protocols

for the use of dibenzo-p-dioxin as a reference standard in toxicology for researchers,

scientists, and drug development professionals.

Physicochemical Properties and Toxicity
Equivalency
The toxicity of different dioxin and dioxin-like compounds can vary by orders of magnitude. To

facilitate risk assessment and regulatory control, the concept of Toxic Equivalency Factors

(TEFs) has been developed. This approach expresses the toxicity of individual congeners

relative to the most toxic form, 2,3,7,8-TCDD, which is assigned a TEF of 1.0. The total toxicity

of a mixture can then be expressed as a single value, the Toxic Equivalency (TEQ).

Table 1: Physicochemical Properties of 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD)
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Property Value

Chemical Formula C₁₂H₄Cl₄O₂

Molar Mass 321.97 g/mol

Appearance Colorless solid

Melting Point 305 °C

Boiling Point Decomposes

Water Solubility 7.9 ng/L at 25 °C

Log Kₒw (Octanol-water partition coefficient) 6.8

Source: PubChem, Wikipedia

Table 2: WHO 2005 Toxic Equivalency Factors (TEFs) for Dioxin and Dioxin-like Compounds

Compound TEF

Polychlorinated Dibenzo-p-dioxins (PCDDs)

2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) 1

1,2,3,7,8-Pentachlorodibenzo-p-dioxin (PeCDD) 1

1,2,3,4,7,8-Hexachlorodibenzo-p-dioxin

(HxCDD)
0.1

1,2,3,6,7,8-Hexachlorodibenzo-p-dioxin

(HxCDD)
0.1

1,2,3,
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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